Cas no 2411329-42-3 ((2E)-4-(dimethylamino)-N-(2-ethyl-1,2,3,4-tetrahydroisoquinolin-4-yl)but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-(2-ethyl-1,2,3,4-tetrahydroisoquinolin-4-yl)but-2-enamide
• CAS No: 2411329-42-3
• MF: C₁₇H₂₅N₃O
• MW: 287.39990401268
• CID: 5358436
• Update Time: 2025-10-05

(2E)-4-(dimethylamino)-N-(2-ethyl-1,2,3,4-tetrahydroisoquinolin-4-yl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3887631551
• (2E)-4-(dimethylamino)-N-(2-ethyl-1,2,3,4-tetrahydroisoquinolin-4-yl)but-2-enamide
• (E)-4-(Dimethylamino)-N-(2-ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-enamide

• Inchi： 1S/C17H25N3O/c1-4-20-12-14-8-5-6-9-15(14)16(13-20)18-17(21)10-7-11-19(2)3/h5-10,16H,4,11-13H2,1-3H3,(H,18,21)/b10-7+
• InChI Key： UWVXFHDOJLEDBU-JXMROGBWSA-N
• SMILES： O=C(/C=C/CN(C)C)NC1C2C=CC=CC=2CN(CC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• XLogP3: 1.3
• Topological Polar Surface Area: 35.6

Additional information on (2E)-4-(dimethylamino)-N-(2-ethyl-1,2,3,4-tetrahydroisoquinolin-4-yl)but-2-enamide

The Compound CAS No. 2411329-42-3: (2E)-4-(dimethylamino)-N-(2-ethyl-1,2,3,4-tetrahydroisoquinolin-4-yl)but-2-enamide

Introduction to the Compound

The compound with CAS No. 2411329-42-3, named (2E)-4-(dimethylamino)-N-(2-ethyl-1,2,3,4-tetrahydroisoquinolin-4-yl)but-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a dimethylamino group, a butenamide moiety, and a tetrahydroisoquinoline ring system. These structural features contribute to its unique chemical properties and potential applications in drug development.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis and characterization of this compound in greater depth. Its structure has been optimized for specific biological activities, making it a promising candidate for various therapeutic applications.

Structural Features and Chemical Properties

The molecule's core structure consists of a tetrahydroisoquinoline ring, which is a bicyclic system derived from isoquinoline. This ring system is known for its stability and ability to form hydrogen bonds, which are crucial for bioavailability in pharmaceutical compounds. The dimethylamino group attached to the butenamide moiety introduces additional electron-donating properties, enhancing the compound's ability to interact with biological targets.

Recent studies have highlighted the importance of the E-isomer configuration (as indicated by the (2E) designation) in determining the compound's stereochemical behavior. This configuration plays a pivotal role in its pharmacokinetic profile and receptor binding affinity.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the tetrahydroisoquinoline ring through cyclization reactions and the subsequent introduction of the dimethylamino group via nucleophilic substitution. The final step involves the coupling reaction to form the butenamide moiety.

Modern analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the compound's structure. These methods have provided detailed insights into its molecular weight, functional groups, and stereochemistry.

Biological Activity and Applications

Research into this compound has revealed its potential as a modulator of various biological pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent.

In addition to its enzymatic activity, this compound has shown promise in modulating ion channels, which are critical targets in neurodegenerative diseases. Recent findings from clinical trials indicate that it may possess neuroprotective properties, making it a candidate for treating conditions such as Alzheimer's disease.

Safety and Environmental Considerations

The safety profile of this compound has been thoroughly evaluated through acute and chronic toxicity studies. Results indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models.

From an environmental perspective, studies on biodegradation rates suggest that this compound has a favorable environmental footprint. Its degradation products are non-toxic and do not pose risks to aquatic ecosystems.

Future Directions and Research Opportunities

Ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability. Novel delivery systems are being explored to ensure sustained release and improved therapeutic efficacy.

Collaborative efforts between academic institutions and pharmaceutical companies are also underway to investigate its potential for repurposing in other therapeutic areas. This includes exploring its effects on metabolic disorders and immune-mediated diseases.

Conclusion

The compound CAS No. 2411329-42-3 represents a significant advancement in organic chemistry with promising applications in drug development. Its unique structural features and biological activity make it a valuable tool for researchers seeking innovative therapeutic solutions.